Cas no 83897-55-6 (1,3-Butadien-1-one, 2-methyl-)
1,3-Butadien-1-one, 2-methyl- structure
Product Name:1,3-Butadien-1-one, 2-methyl-
CAS No:83897-55-6
MF:C5H6O
MW:82.1005415916443
CID:668256
PubChem ID:12924534
Update Time:2025-04-19
1,3-Butadien-1-one, 2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Butadien-1-one, 2-methyl-
- 2-methylbuta-1,3-dien-1-one
- 83897-55-6
- DTXSID50513115
- isoprene ether
-
- Inchi： 1S/C5H6O/c1-3-5(2)4-6/h3H,1H2,2H3
- InChI Key： PXMHXIKHKVXJLD-UHFFFAOYSA-N
- SMILES： O=C=C(C=C)C
Computed Properties
- Exact Mass: 82.041864811g/mol
- Monoisotopic Mass: 82.041864811g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 6
- Rotatable Bond Count: 1
- Complexity: 96.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 17.1Ų
1,3-Butadien-1-one, 2-methyl- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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